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Compound of Interest

Compound Name: 5-benzylthiazolidine-2,4-dione

Cat. No.: B3032654 Get Quote

An In-Depth Technical Guide to 5-Benzylthiazolidine-2,4-dione: Structure, Properties, and

Applications

This technical guide provides a comprehensive overview of 5-benzylthiazolidine-2,4-dione, a

heterocyclic compound of significant interest in medicinal chemistry and drug development. We

will delve into its chemical structure, systematic nomenclature, synthesis, and key applications,

offering insights grounded in established scientific principles and methodologies.

Chemical Structure and IUPAC Nomenclature
The foundational step in understanding any chemical entity is the precise definition of its

structure and name. 5-Benzylthiazolidine-2,4-dione is a derivative of thiazolidinedione,

featuring a benzyl group substituted at the 5-position of the heterocyclic ring.

IUPAC Name
The systematic name for this compound, following the guidelines set by the International Union

of Pure and Applied Chemistry (IUPAC), is 5-benzyl-1,3-thiazolidine-2,4-dione.

Chemical Structure
The core of the molecule is a five-membered thiazolidine ring, which contains a sulfur atom at

position 1 and a nitrogen atom at position 3. The ring also features two carbonyl groups at

positions 2 and 4, classifying it as a dione. A benzyl group (a phenyl group attached to a

methylene bridge) is substituted at the 5th position of this ring.
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Below is a 2D representation of the chemical structure of 5-benzylthiazolidine-2,4-dione.

Caption: 2D structure of 5-benzyl-1,3-thiazolidine-2,4-dione.

Synthesis and Characterization
The synthesis of 5-benzylthiazolidine-2,4-dione is typically achieved through a Knoevenagel

condensation reaction. This classic organic reaction provides a reliable and efficient route to

this class of compounds.

General Synthesis Protocol
A common synthetic approach involves the reaction of benzaldehyde with thiazolidine-2,4-

dione in the presence of a basic catalyst. The resulting benzylidene intermediate is then

reduced to yield the final product.

Experimental Workflow: Synthesis of 5-benzylthiazolidine-2,4-dione

Reactants:
- Benzaldehyde

- Thiazolidine-2,4-dione
- Basic Catalyst (e.g., piperidine)

Knoevenagel Condensation
(Reflux in a suitable solvent like ethanol)

Formation of Benzylidene Intermediate
(5-benzylidene-thiazolidine-2,4-dione)

Reduction
(e.g., using NaBH4 or catalytic hydrogenation)

Final Product:
5-benzylthiazolidine-2,4-dione

Purification
(Recrystallization or column chromatography)

Characterization
(NMR, IR, Mass Spectrometry)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-benzylthiazolidine-2,4-dione.

Spectroscopic Data for Structural Elucidation
The identity and purity of synthesized 5-benzylthiazolidine-2,4-dione are confirmed using

various spectroscopic techniques. Below is a summary of expected data:
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Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons

of the benzyl group, the methylene protons of

the benzyl group, the proton at the 5-position of

the thiazolidine ring, and the N-H proton.

¹³C NMR

Resonances for the carbonyl carbons, the

aromatic carbons, the methylene carbon, and

the carbons of the thiazolidine ring.

IR Spectroscopy

Characteristic absorption bands for the N-H

stretching, C=O stretching of the dione, and C-S

stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound

(C₁₀H₉NO₂S).

Applications in Drug Discovery and Development
Thiazolidinedione derivatives are a well-established class of compounds with diverse biological

activities. 5-benzylthiazolidine-2,4-dione and its analogs have been explored for various

therapeutic applications.

Aldose Reductase Inhibition
One of the prominent activities of 5-benzylthiazolidine-2,4-dione is the inhibition of aldose

reductase. This enzyme is implicated in the pathogenesis of diabetic complications, such as

neuropathy, nephropathy, and retinopathy. By inhibiting aldose reductase, 5-
benzylthiazolidine-2,4-dione has the potential to mitigate these long-term complications of

diabetes.

Antidiabetic Properties
The broader class of thiazolidinediones, also known as glitazones, are known for their insulin-

sensitizing effects and have been used in the treatment of type 2 diabetes. While 5-
benzylthiazolidine-2,4-dione itself is not a marketed drug, it serves as a valuable scaffold for

the development of new antidiabetic agents.
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Other Potential Applications
Research has also explored the potential of 5-benzylthiazolidine-2,4-dione derivatives as

antimicrobial and anticancer agents. The versatility of the thiazolidinedione ring allows for a

wide range of chemical modifications to optimize its biological activity for different therapeutic

targets.

Conclusion
5-Benzylthiazolidine-2,4-dione is a chemically significant molecule with a well-defined

structure and a versatile synthetic route. Its proven biological activities, particularly as an

aldose reductase inhibitor, make it a valuable lead compound in the ongoing search for novel

therapeutics. Further research into the structure-activity relationships of its derivatives holds

promise for the development of new and improved drugs for a variety of diseases.

To cite this document: BenchChem. [5-benzylthiazolidine-2,4-dione chemical structure and
IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032654#5-benzylthiazolidine-2-4-dione-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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